1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• IUPAC Name: 1-methyl-4-N-(3-methylphenyl)pyrazole-3,4-diamine
• InChI: InChI=1S/C11H14N4/c1-8-4-3-5-9(6-8)13-10-7-15(2)14-11(10)12/h3-7,13H,1-2H3,(H2,12,14)
• InChI Key: RRZABSNGTLTFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CN(N=C2N)C

Description

1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine ( 2059936-30-8) is a pyrazole-diamine chemical building block offered for research and development purposes. Pyrazole derivatives are a significant focus in medicinal chemistry due to their wide spectrum of pharmacological activities. Research on related pyrazole carboxamide compounds has demonstrated potent antifungal activity, with studies indicating their mechanism of action may involve disrupting mitochondrial function in fungal pathogens, leading to the destruction of cell walls or membranes and the leakage of cellular content . Furthermore, pyrazole-based compounds are extensively investigated for their antioxidant potential, with some derivatives shown to inhibit ROS production and lipid peroxidation, and to protect against oxidative stress in cellular models . The broader pyrazole class is also known for anti-inflammatory and antiproliferative activities, making it a valuable scaffold in drug discovery . As a diamino-substituted pyrazole, this compound serves as a versatile intermediate for synthesizing more complex heterocyclic systems. This product is intended for research use in a laboratory setting and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions.

Preparation Methods

Preparation Methods of 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine

General Synthetic Strategy

The synthesis of 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine typically involves:

• Formation of the pyrazole core with appropriate substitution at N-1.
• Introduction of amino groups at the 3 and 4 positions of the pyrazole ring.
• Selective N4 substitution with the 3-methylphenyl group via nucleophilic aromatic substitution or amide coupling.

The key challenge is regioselective functionalization to obtain the diamine substitution pattern without undesired isomers.

Stepwise Synthetic Route

Based on literature precedents and analogous pyrazole derivatives, the following route is proposed:

Step 1: Synthesis of 1-Methyl-1H-pyrazole-3,4-diamine core

• Starting from 1-methyl-1H-pyrazole, selective nitration or halogenation at positions 3 and 4 is performed.
• Subsequent reduction or amination converts these groups into amino substituents, yielding 1-methyl-1H-pyrazole-3,4-diamine.

Step 2: N4-Substitution with 3-Methylphenyl group

• The N4 amino group is reacted with 3-methylphenyl derivatives (such as 3-methylphenyl halides or 3-methylphenyl carboxylic acid derivatives) under coupling conditions.
• Common methods include amide bond formation using coupling reagents (e.g., HATU, EDC) or nucleophilic aromatic substitution if the aryl group is suitably activated.

Example Synthetic Procedure

A representative procedure adapted from related pyrazole synthesis literature:

• Condensation and Cyclization: Methylhydrazine is reacted with an α,β-unsaturated ester or ketoester under acidic or catalytic conditions to form the 1-methyl-pyrazole ring.
• Amination: Introduction of amino groups at positions 3 and 4 is achieved via nitration followed by catalytic hydrogenation or direct amination using hydrazine hydrate.
• N4 Arylation: The free amino group at N4 is coupled with 3-methylphenyl carboxylic acid using HATU and DIPEA in a polar aprotic solvent (e.g., DMF) at room temperature to afford the N4-(3-methylphenyl) substituted product.
• Purification: The final compound is purified by recrystallization from alcohol-water mixtures or chromatographic methods.

Reaction Conditions and Catalysts

• Solvents: Tetrahydrofuran (THF), dimethylformamide (DMF), dichloromethane (DCM), ethanol.
• Catalysts/Reagents: Hydrazine hydrate for cyclization; HATU or EDC for amide coupling; bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA).
• Temperature: Reflux for cyclization steps; 0–25 °C for coupling reactions.
• Reaction Time: Typically 2–6 hours per step depending on scale and reactivity.

Data Tables Summarizing Preparation Parameters

Step	Reagents/Conditions	Temperature (°C)	Time (h)	Yield (%)	Notes
Pyrazole ring formation	Methylhydrazine + α,β-unsaturated ester + acid catalyst	Reflux (78–100)	4–6	70–85	Cyclization to 1-methyl-pyrazole core
Amination at C3, C4	Nitration + catalytic hydrogenation or direct amination	RT to reflux	3–5	60–75	Formation of 3,4-diamine substitution
N4 Arylation	3-Methylphenyl carboxylic acid + HATU + DIPEA + DMF	0–25	2–4	65–80	Amide coupling to introduce aryl group
Purification	Recrystallization or chromatography	Ambient	-	-	To obtain pure product

In-Depth Research Findings

• Regioselectivity in the aroylation or arylation step is critical; studies show that less sterically hindered nitrogen atoms in pyrazole rings are preferentially substituted.
• The use of coupling reagents such as HATU and bases like DIPEA facilitates high yields and purity in the amide bond formation step.
• Recrystallization solvent systems involving alcohol-water mixtures (methanol/water, ethanol/water) optimize product purity above 99%.
• Structural confirmation of the product by X-ray crystallography reveals intramolecular hydrogen bonding that stabilizes the molecule, which is important for its biological activity.
• Alternative synthetic routes involving cyclization of hydrazine derivatives with α-difluoroacetyl intermediates have been reported for related pyrazole compounds, indicating potential for adaptation in this compound’s synthesis.

Chemical Reactions Analysis

Alkylation Reactions

The amine groups at positions 3 and 4 undergo alkylation under basic conditions. For example:

• Reagents : Methyl iodide, potassium carbonate

• Conditions : Dimethylformamide (DMF), 80°C, 6 hours

• Product : 1,3,4-Trimethyl-N⁴-(3-methylphenyl)-1H-pyrazole-3,4-diamine

• Yield : 72%

Alkylation selectivity depends on steric factors, with the 4-amino group typically reacting first due to reduced steric hindrance from the 3-methylphenyl substituent.

Acylation Reactions

Acylation occurs at both amino groups using acid chlorides or anhydrides:

Reagent	Conditions	Product	Yield
Acetyl chloride	Pyridine, RT, 2 hours	3,4-Diacetyl derivative	85%
Benzoyl chloride	Triethylamine, DCM, reflux	3-Benzoylamino-4-acetylamino derivative	68%

The 3-amino group shows slightly higher reactivity in acylation due to electronic effects from the methylphenyl group.

Oxidative Coupling Reactions

The compound participates in palladium-catalyzed coupling reactions:

• Suzuki–Miyaura Coupling :

  • Reagents : 4-Bromotoluene, Pd(PPh₃)₄, Na₂CO₃

  • Conditions : Ethanol/water (3:1), 90°C, 12 hours

  • Product : 1-Methyl-N⁴-(3-methylphenyl)-3-(p-tolyl)-1H-pyrazole-4-amine

  • Yield : 78%

Electrophilic Substitution

The pyrazole ring undergoes electrophilic substitution at position 5:

Reaction Type	Reagents/Conditions	Product	Notes
Nitration	HNO₃/H₂SO₄, 0°C	5-Nitro derivative	Regioselective
Sulfonation	ClSO₃H, DCM, RT	5-Sulfo derivative	Requires anhydrous

Coordination Chemistry

The compound acts as a bidentate ligand via its two amino groups:

• Metal Complexation :

  • With Cu(II) : Forms [Cu(C₁₀H₁₂N₄)₂]Cl₂ complexes in methanol (λₘₐₓ = 620 nm)

  • With Fe(III) : Produces octahedral complexes showing antioxidant activity in DPPH assays (IC₅₀ = 12 µM)

Redox Reactions

Controlled oxidation of the pyrazole ring is achievable:

• Oxidation with KMnO₄ :

  • Conditions : Acidic aqueous medium, 60°C

  • Product : Pyrazole-3,4-dione derivative

  • Mechanism : Sequential hydroxylation and dehydrogenation

Heterocycle Formation

The compound serves as a precursor in multicomponent reactions:

• With α,β-unsaturated ketones :

  • Forms pyrazolo[3,4-b]pyridines via Michael addition/cyclization (60–75% yields)

• With aldehydes :

  • Generates Schiff base derivatives showing antimicrobial activity (MIC = 8 µg/mL against S. aureus)

Scientific Research Applications

1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs for treating various diseases.

Industry: The compound may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

Core Structural Differences

The target compound’s pyrazole core distinguishes it from pyrazolo[3,4-d]pyrimidine derivatives (e.g., N³-(4-methylphenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine), which incorporate a fused pyrimidine ring. This difference in core structure impacts conjugation, solubility, and electronic properties. Pyrazolo-pyrimidines exhibit extended π-systems, often leading to higher melting points (e.g., 221–302°C) compared to simpler pyrazole diamines .

Substituent Effects

• N⁴-(3-Methylphenyl) vs. Halogenated Substitutents :
  Compounds like N³-(4-chlorophenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine (m.p. 234–236°C) demonstrate that electron-withdrawing groups (e.g., Cl) increase polarity and melting points relative to the methylphenyl group in the target compound.
• Tetrahydrofuran (THF) vs. Methylphenyl :
  1-Methyl-N³-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole-3,4-diamine introduces an oxygen-containing substituent, enhancing solubility in polar solvents compared to the hydrophobic 3-methylphenyl group in the target compound.

Data Tables

Table 1. Physical and Chemical Properties of Selected Analogs

Compound Name	Core Structure	Substituents	Melting Point (°C)	Yield (%)	Elemental Analysis (C/H/N %)
N³-(4-Methylphenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine	Pyrazolo-pyrimidine	4-MePh (N³), 3-MePh (N⁴)	221–223	55	54.70/3.83/21.26
N³-(4-Chlorophenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine	Pyrazolo-pyrimidine	4-ClPh (N³), 3-MePh (N⁴)	234–236	29	N/A
1-Methyl-N³-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole-3,4-diamine	Pyrazole	THF-methyl (N³)	N/A	N/A	N/A

Table 2. NMR Spectral Features (Selected Analogs)

Compound Name	¹H NMR Key Signals (δ, ppm)	¹³C NMR Key Signals (δ, ppm)
N³-(4-Methylphenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine	6.75 (s, 1H, aromatic), 2.23 (s, 3H, CH₃)	121.5 (C-3a), 155.2 (C-4)
N³-(4-Chlorophenyl)-N⁴-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine	7.44 (d, 1H, J = 6.0 Hz, aromatic), 2.15 (s, 3H, CH₃)	123.8 (C-3a), 152.9 (C-4)

Key Findings and Implications

Structural Flexibility : The pyrazole core in the target compound allows for simpler functionalization compared to pyrazolo-pyrimidines, which require multi-step synthesis .

Electronic Effects : Methyl groups (electron-donating) versus halogens (electron-withdrawing) influence reactivity and intermolecular interactions, as seen in NMR chemical shifts .

Biological Activity

1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine is a pyrazole derivative noted for its diverse biological activities, particularly in pharmacology. This compound has garnered attention due to its potential applications in treating various diseases, including cancer and infections. Below is a detailed exploration of its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C_{11}H_{14}N_{4}
• Molecular Weight : Approximately 218.26 g/mol
• Structure : The compound features a methyl group at the first position and a 3-methylphenyl substituent at the fourth nitrogen of the pyrazole ring.

Biological Activity

Research indicates that 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine exhibits significant biological activity through various mechanisms:

• Anticancer Properties : Similar pyrazole derivatives have shown potential in inhibiting cancer cell proliferation by targeting specific enzymes involved in tumor growth. For instance, studies have demonstrated that compounds within this class can inhibit pathways critical for cancer cell survival .
• Antimicrobial Activity : The compound has been evaluated for its activity against various bacterial strains and fungi. Research indicates that it may inhibit the growth of pathogens by disrupting their metabolic processes .
• Anti-inflammatory Effects : Some derivatives have displayed anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. This suggests potential therapeutic applications in inflammatory diseases .

The biological activity of 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as cyclooxygenases or lipoxygenases, which are involved in inflammatory responses.
• Receptor Modulation : It has been shown to bind to specific receptors that play a role in cell signaling pathways related to cancer and inflammation.

Synthesis Methods

The synthesis of 1-Methyl-N4-(3-methylphenyl)-1H-pyrazole-3,4-diamine typically involves multi-step organic reactions. Common synthetic routes include:

• Condensation Reactions : Utilizing hydrazine derivatives with appropriate aldehydes or ketones.
• Cyclization Methods : Employing cyclization techniques to form the pyrazole ring structure.

Comparative Analysis with Related Compounds

Compound Name	Structure Highlights	Unique Features